Cas no 2206-69-1 (Bicyclo[3.1.0]hex-3-en-2-one,1,3,4,5,6,6-hexamethyl-)

• Product name: Bicyclo[3.1.0]hex-3-en-2-one,1,3,4,5,6,6-hexamethyl-
• CAS No: 2206-69-1
• MF: C₁₂H₁₈O
• MW: 178.27072
• CID: 257465
• PubChem ID: 137493

Bicyclo[3.1.0]hex-3-en-2-one,1,3,4,5,6,6-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hex-3-en-2-one,1,3,4,5,6,6-hexamethyl-
• 1,3,4,5,6,6-hexamethylbicyclo[3.1.0]hex-3-en-2-one
• 1,3,4,5,5,6-Hexamethylbicyclo(3.1.0)hex-3-en-2-one
• 1,3,4,5,5,6-Hexamethylbicyclo[3.1.0]hex-3-en-2-one
• DTXSID50944687
• 2206-69-1

• Inchi： InChI=1S/C12H18O/c1-7-8(2)11(5)10(3,4)12(11,6)9(7)13/h1-6H3
• InChI Key： SONHFFYISNVFJL-UHFFFAOYSA-N
• SMILES： CC12C(C)(C)C1(C)C(C)=C(C)C2=O

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.5

Experimental Properties

• Density: 0.984
• Boiling Point: 221°C at 760 mmHg
• Flash Point: 94.2°C
• Refractive Index: 1.501
• PSA: 17.07